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Compound of Interest

Compound Name: Trisodium orthoborate

Cat. No.: B083475

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Trisodium orthoborate, a versatile
inorganic compound with applications spanning materials science and chemical synthesis. This
document consolidates key identifiers, physicochemical properties, synthesis protocols, and
established industrial uses, presented in a format tailored for technical and research-oriented
audiences.

Chemical Identifiers and Physicochemical
Properties

Trisodium orthoborate is an inorganic salt with the chemical formula NasBOs. It is the
trisodium salt of orthoboric acid. For precise identification and handling in a research context, a
comprehensive list of its identifiers and properties is provided in the tables below.

Table 1: Chemical Identifiers for Trisodium Orthoborate
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Identifier Value
CAS Number 14312-40-4[1]
IUPAC Name Trisodium orthoborate[1]

Molecular Formula

NasBOs[1]

Synonyms

Sodium orthoborate, Boric acid trisodium salt[1]

European Community (EC) Number

238-253-6[1]

PubChem CID

159383

ChemSpider ID

140167

InChl

INChl=1S/B0O3.3Na/c2-1(3)4;;;/q-3;3*+1

Canonical SMILES

[O-]--INVALID-LINK--[O-].[Na+].[Na+].[Na+]

Table 2: Physicochemical Properties of Trisodium Orthoborate

Property Value

Molecular Weight 127.778 g/mol [1]
Appearance White solid

Density 1.73 g/cm3

Melting Point 968 °C (decomposes)

Solubility in Water

Reacts with water

Synthesis of Trisodium Orthoborate

Trisodium orthoborate can be synthesized through a high-temperature solid-state reaction.

The primary method involves the reaction of sodium metaborate (NaBO:z) with sodium

carbonate (Na2CO3).

Experimental Protocol: Solid-State Synthesis

Materials:
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Sodium metaborate (NaBO2)

Sodium carbonate (Na2COs), anhydrous

High-temperature furnace

Alumina or platinum crucible

Methodology:

e Thoroughly mix stoichiometric amounts of sodium metaborate and sodium carbonate
powder.

o Place the mixture in a suitable high-temperature crucible (alumina or platinum).

o Heat the mixture in a furnace to a temperature between 600 °C and 850 °C.[2]

e Maintain the temperature for a sufficient duration to ensure complete reaction and the
evolution of carbon dioxide. The reaction proceeds according to the following equation:
NaBO:z + Na2COs - NasBOs + CO2

» After the reaction is complete, cool the furnace to room temperature.

e The resulting solid product is Trisodium orthoborate. Due to the high temperatures
involved, obtaining a pure crystalline form can be challenging.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Trisodium Orthoborate:
Identifiers, Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083475#cas-number-and-identifiers-for-trisodium-
orthoborate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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